Cas no 62003-06-9 (Pyridine, 4-[[2-[2-(5-nitro-2-furanyl)ethenyl]-1H-imidazol-1-yl]methyl]-)

• Product name: Pyridine, 4-[[2-[2-(5-nitro-2-furanyl)ethenyl]-1H-imidazol-1-yl]methyl]-
• CAS No: 62003-06-9
• MF: C₁₅H₁₂N₄O₃
• MW: 296.280782699585
• CID: 460939
• PubChem ID: 54149257

Pyridine, 4-[[2-[2-(5-nitro-2-furanyl)ethenyl]-1H-imidazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[[2-[2-(5-nitro-2-furanyl)ethenyl]-1H-imidazol-1-yl]methyl]-
• 4-[[2-[2-(5-nitrofuran-2-yl)ethenyl]imidazol-1-yl]methyl]pyridine
• 1-(4-Picolyl)-2-[2-(5-nitro-2-furyl)vinyl]imidazole
• DTXSID40709348
• 62003-06-9
• OGPAIVJTRPTRHN-UHFFFAOYSA-N
• 4-({2-[2-(5-Nitrofuran-2-yl)ethenyl]-1H-imidazol-1-yl}methyl)pyridine

• Inchi： InChI=1S/C15H12N4O3/c20-19(21)15-4-2-13(22-15)1-3-14-17-9-10-18(14)11-12-5-7-16-8-6-12/h1-10H,11H2
• InChI Key： OGPAIVJTRPTRHN-UHFFFAOYSA-N
• SMILES： C1=CN=CC=C1CN2C=CN=C2C=CC3=CC=C(O3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.09106
• Monoisotopic Mass: 296.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 86.99